Tert-butyl(cyclopent-3-en-1-yloxy)dimethylsilane

• Molecular Formula: C11H22OSi
• Molecular Weight: 198.38 g/mol
• IUPAC Name: tert-butyl-cyclopent-3-en-1-yloxy-dimethylsilane
• InChI: InChI=1S/C11H22OSi/c1-11(2,3)13(4,5)12-10-8-6-7-9-10/h6-7,10H,8-9H2,1-5H3
• InChI Key: GVFHPKSGXMBWKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1CC=CC1

Description

Tert-butyl(cyclopent-3-en-1-yloxy)dimethylsilane is a useful research compound. Its molecular formula is C11H22OSi and its molecular weight is 198.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclopent-3-en-1-ol (10 g, 118.9 mmol) was dissolved in DMF (100 mL) at 0° C., then 1H-imidazole (17.29 mL, 261.5 mmol) was added, followed by tert-butyl(chloro)-dimethylsilane (21.5 g, 142.7 mmol). The mixture was warmed to room temperature and stirred for 14 h. The mixture was diluted with ethyl acetate (300 mL), washed with 5% aqueous LiCl solution (2×100 mL) and brine (50 mL), then dried over sodium sulfate, filtered, and concentrated. The crude residue was purified by chromatography, eluting with 0-10% EtOAc in hexane, to afford the title compound (17.2 g, 73%) as a colourless clear liquid. δH (250 MHz, CDCl3) 5.66 (s, 2H), 4.53 (tt, J 7.0, 3.6 Hz, 1H), 2.57 (dd, J 15.2, 6.8 Hz, 2H), 2.27 (dd, J 15.3, 3.6 Hz, 2H), 0.89 (s, 9H), 0.06 (s, 6H).